Cas no 79091-25-1 (2,6-Dimethylpyrimidin-4-amine hydrochloride)

• Product Name: 2,6-Dimethylpyrimidin-4-amine hydrochloride
• CAS No: 79091-25-1
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 1081213
• PubChem ID: 73554888
• Update Time: 2025-04-23

2,6-Dimethylpyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylpyrimidin-4-amine hydrochloride
• SB55694
• 79091-25-1
• 2,6-Dimethylpyrimidin-4-aminehydrochloride

• Inchi： 1S/C6H9N3.ClH/c1-4-3-6(7)9-5(2)8-4;/h3H,1-2H3,(H2,7,8,9);1H
• InChI Key： GSGCREOQBCOPCT-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=NC(=CC=1C)N

Computed Properties

• Exact Mass: 159.056
• Monoisotopic Mass: 159.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2

Additional information on 2,6-Dimethylpyrimidin-4-amine hydrochloride

2,6-Dimethylpyrimidin-4-amine Hydrochloride: A Comprehensive Overview

2,6-Dimethylpyrimidin-4-amine hydrochloride, also known by its CAS number CAS No. 79091-25-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of 2,6-Dimethylpyrimidin-4-amine hydrochloride consists of a pyrimidine ring with methyl groups at positions 2 and 6, and an amino group at position 4, which is further protonated to form the hydrochloride salt.

The synthesis of 2,6-Dimethylpyrimidin-4-amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining product purity.

In terms of physical properties, 2,6-Dimethylpyrimidin-4-amine hydrochloride is a white crystalline solid with a melting point in the range of 200–210°C. Its solubility in water is moderate, making it suitable for various aqueous-based reactions and formulations. The compound exhibits a strong UV absorption spectrum, which has been utilized in photophysical studies to investigate its electronic transitions and excited-state dynamics.

The biological activity of 2,6-Dimethylpyrimidin-4-amine hydrochloride has been a focal point of recent studies. It has demonstrated potent inhibitory effects on several enzymes associated with inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, this compound has shown selective cytotoxicity against cancer cell lines, particularly in combination with other chemotherapeutic agents. These findings highlight its potential as a multi-targeted therapeutic agent.

Recent research has also delved into the pharmacokinetic properties of 2,6-Dimethylpyrimidin-4-amine hydrochloride. Studies in animal models have revealed moderate bioavailability and favorable distribution patterns, suggesting that it could be effectively administered via oral or parenteral routes. Furthermore, investigations into its metabolic pathways have identified key enzymes responsible for its biotransformation, providing insights into potential drug-drug interaction risks.

In the realm of materials science, 2,6-Dimethylpyrimidin-4-amine hydrochloride has been explored as a building block for constructing supramolecular assemblies and functional materials. Its ability to form hydrogen bonds and π–π interactions makes it an ideal component for designing self-assembled nanostructures with applications in sensing and catalysis.

The environmental impact of 2,6-Dimethylpyrimidin-4-amine hydrochloride has also garnered attention. Ecotoxicological studies have assessed its effects on aquatic organisms, revealing low acute toxicity but highlighting the need for further research into long-term ecological consequences. These findings underscore the importance of sustainable practices in the synthesis and disposal of such compounds.

In conclusion, 2,6-Dimethylpyrimidin-4-amine hydrochloride, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. From drug discovery to materials science, this compound offers immense potential for innovative applications while presenting challenges that require further investigation. As research progresses, it is anticipated that new insights will emerge, paving the way for its utilization in cutting-edge technologies and therapeutic interventions.